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Compound of Interest

Compound Name: 6-Carboxyfluorescein

Cat. No.: B556484 Get Quote

An In-depth Technical Guide to 6-Carboxyfluorescein: Chemical Structure and Synthesis

Introduction
6-Carboxyfluorescein (6-FAM) is a widely utilized fluorescent dye derived from fluorescein.[1]

[2] It features a carboxylic acid group that enables its covalent attachment to primary amines

on biomolecules, making it a valuable tool for fluorescent labeling.[3] This single-isomer

derivative is frequently employed in various biochemical and molecular biology applications,

including nucleic acid sequencing, nucleotide labeling, and cellular tracking.[1][4][5] The dye is

known for its high absorptivity, excellent fluorescence quantum yield, and good water solubility.

[2] Its excitation and emission maxima are well-matched to the 488 nm spectral line of common

argon-ion lasers.[2]

Chemical Structure
6-Carboxyfluorescein is a xanthene dye characterized by a spiro[isobenzofuran-1(3H),9'-

[9H]xanthene] core structure. The formal IUPAC name is 3',6'-dihydroxy-3-oxo-3H-

spiro[isobenzofuran-1,9'-xanthene]-6-carboxylic acid.[6] The key structural feature is the

carboxyl group attached at the 6-position of the phthalic acid moiety, which distinguishes it from

its isomer, 5-carboxyfluorescein.
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Chemical Structure of 6-Carboxyfluorescein
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Experimental Workflow for 6-Carboxyfluorescein Synthesis and Purification

Synthesis

Purification
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Heat at 85°C
for 24 hours
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Filter and Dry
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Filter to Collect
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Recrystallize Again
(Optional, for >98% Purity)

Hydrolyze with NaOH,
then Neutralize with HCl
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science
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